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Compound of Interest

Compound Name: Isosorbide-2-mononitrate-13C6

Cat. No.: B12391928

Technical Guide: Isosorbide-2-mononitrate-13C6
Safety and Handling

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of safety and handling information for
Isosorbide-2-mononitrate-13C6. A specific Safety Data Sheet (SDS) for this isotopically
labeled compound was not publicly available at the time of writing. The information herein is
largely extrapolated from the SDS of the unlabeled parent compound, Isosorbide Mononitrate.
The isotopic labeling with 13C is not expected to significantly alter the chemical's hazardous
properties. However, users should always consult the official SDS provided by the supplier
before handling this substance and perform their own risk assessment. This compound is
intended for research use only and not for personal or veterinary use.[1][2]

Introduction

Isosorbide-2-mononitrate-13C6 is a stable isotope-labeled version of Isosorbide-2-
mononitrate, a metabolite of Isosorbide Dinitrate used as an antianginal agent.[3][4][5] In a
research context, it is primarily utilized as an internal standard for quantification of Isosorbide in
biological samples by methods such as Gas Chromatography-Mass Spectrometry (GC-MS) or
Liquid Chromatography-Mass Spectrometry (LC-MS).[1][2] Its molecular formula is 13CeHsNOs
and it has a molecular weight of approximately 197.09 g/mol .[2][6]
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Hazard Identification

Based on the data for Isosorbide Mononitrate, the primary hazards are as follows:

o Flammability: Flammable solid.[7] Keep away from heat, sparks, open flames, and other
ignition sources.[3][8]

» Health Hazards: Suspected of damaging fertility or the unborn child.[7] May cause a variety
of symptoms including headaches, dizziness, and hypotension.[9][10]

GHS Hazard Pictograms (for Isosorbide Mononitrate):
e Flame (GHS02)

e Health Hazard (GHSO08)

Signal Word: Warning[7]

Hazard Statements:

e H228: Flammable solid.[7]

e H361: Suspected of damaging fertility or the unborn child.[7]

Physical and Chemical Properties

A summary of the physical and chemical properties for Isosorbide-2-mononitrate-13C6 and
its parent compound are presented below.
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Isosorbide-2-mononitrate- Isosorbide Mononitrate
Property
13C6 (unlabeled)
1391051-97-0 (Relative
CAS Number 16106-20-0[11]
Stereo)[2]
Molecular Formula 13C6HoNOs[2][6] CeHoNOs
Molecular Weight 197.09 g/mol [2][6] 191.14 g/mol [6]
Appearance Not specified (likely a solid) Solid

2-8°C (Refrigerator) for long-
Storage Temperature Room temperature[10][12]
term storage[2][4]

Handling and Storage

Proper handling and storage are crucial to maintain the integrity of the compound and ensure

the safety of laboratory personnel.

Handling:

e Handle in a well-ventilated area, preferably in a fume hood.[8][13]

e Avoid formation of dust and aerosols.[8]

¢ Use non-sparking tools and take precautionary measures against static discharge.[7][8]
e Avoid contact with skin and eyes.[8]

e Do not eat, drink, or smoke when using this product.[3]

e Wash hands thoroughly after handling.[8]

Storage:

o Store in a tightly closed container.[12]

o Store in a cool, well-ventilated place.[3]
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e For long-term storage, keep refrigerated at 2-8°C.[2][4]

» Store away from heat and ignition sources.[7]

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling Isosorbide-2-

mononitrate-13C6:

PPE Type

Specification

Eye/Face Protection

Tightly fitting safety goggles or a face shield
(conforming to EN166 or NIOSH standards).[8]

Skin Protection

Chemical-resistant gloves (e.qg., nitrile rubber)

and a lab coat.[8]

Respiratory Protection

If dust is generated or ventilation is inadequate,
a NIOSH-approved respirator for dusts should
be used.[8]

First-Aid Measures

In case of exposure, follow these first-aid procedures:

Exposure Route

First-Aid Measures

Inhalation

Move the person to fresh air. If not breathing,
give artificial respiration. Seek medical attention.
[13][14]

Skin Contact

Remove contaminated clothing. Wash skin with

plenty of soap and water.[13]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek medical attention.[7]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[3][8]
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Toxicity Data (for Isosorbide Mononitrate)

The following toxicity data is for the unlabeled Isosorbide Mononitrate and should be
considered indicative for the 13C6 labeled version.

Test Type Species Route Value

LD50 Mouse Oral 1,771 mg/kg[7]
LD50 Rat Oral 2,010 mg/kg[7]
LD50 Mouse Intraperitoneal 1,810 mg/kg[7]
LD50 Rat Intraperitoneal 1,760 mg/kg[7]

Experimental Workflow

The following diagram illustrates a general workflow for handling Isosorbide-2-mononitrate-
13C6 in a research setting.
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General Workflow for Handling Isosorbide-2-mononitrate-13C6
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Caption: General laboratory workflow for Isosorbide-2-mononitrate-13C6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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